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Compound of Interest

Compound Name: Linezolid Impurity D HCl

CAS No.: 1391068-25-9

Cat. No.: B601378

Get Quote

In the landscape of synthetic antibiotics, Linezolid stands as a critical tool against resilient

Gram-positive bacteria.[1] As the first clinically approved oxazolidinone, its efficacy is

undisputed, but ensuring its safety and quality necessitates a profound understanding of its

impurity profile.[1][2] The control of impurities—unwanted chemical substances that can arise

during synthesis or degradation—is a cornerstone of pharmaceutical development, directly

impacting the safety and efficacy of the final drug product.[3] This guide offers an in-depth,

objective comparison of key Linezolid impurities, with a particular focus on Linezolid Impurity D

versus its counterparts: Impurities A, B, C, and F.

This document is structured to provide researchers, scientists, and drug development

professionals with a comprehensive technical resource. We will delve into the structural

nuances, formation pathways, and analytical methodologies required to distinguish and control

these compounds, ensuring the scientific integrity and robustness of your analytical workflows.

Understanding the Landscape: Process-Related vs.
Degradation Impurities
Linezolid impurities are broadly categorized based on their origin:
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Process-Related Impurities: These are by-products or unreacted intermediates that form

during the synthesis of the Active Pharmaceutical Ingredient (API).[2] Their presence and

levels are controlled by optimizing the synthetic route and implementing effective purification

steps.

Degradation Products: These impurities emerge when the API is subjected to stress

conditions such as heat, light, humidity, or reactive environments (acid, base, oxidation)

during manufacturing, formulation, or storage.[4][5] Forced degradation studies are essential

to identify these potential degradants and develop stability-indicating analytical methods.[4]

This distinction is critical, as process impurities are typically present at a consistent level, while

degradation products can increase over the product's shelf-life.[2]

Characterization of Key Linezolid Impurities
A thorough understanding of each impurity's structure is fundamental to developing selective

analytical methods and assessing potential toxicity.

Linezolid Impurity D: A Key Process Intermediate
Linezolid Impurity D, officially designated as Linezolid Related Compound D by the United

States Pharmacopeia (USP), is a critical process-related impurity.

Chemical Identity: (R)-(3-(3-Fluoro-4-morpholinophenyl)-2-oxooxazolidin-5-yl)methyl

methanesulfonate.[6]

Origin: Impurity D is a key intermediate in a common synthetic pathway for Linezolid. It is

formed by the reaction of an oxazolidinone alcohol intermediate with mesyl chloride.[2] This

mesylate derivative is then typically converted to an azide (Impurity A) before being reduced

to the amine (Impurity C) and finally acetylated to form Linezolid.[2] Incomplete conversion or

side reactions involving this highly reactive intermediate can lead to its presence in the final

API.

Comparative Impurities: A, B, C, and F
Linezolid Impurity A (USP Related Compound A): This is the azide intermediate, chemically

known as (R)-5-(Azidomethyl)-3-[3-fluoro-4-(4-morpholinophenyl)phenyl]-2-oxazolidinone.[7]
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[8] It is formed from Impurity D and is a direct precursor to Impurity C. Due to the potentially

explosive nature of azide compounds, its control is of paramount importance in industrial

synthesis.[2]

Linezolid Impurity B (USP Related Compound B): This impurity is a thioacetamide analogue

of Linezolid, with the chemical name N-[[(5S)-3-[3-Fluoro-4-(4-morpholinyl)phenyl]-2-oxo-5-

oxazolidinyl]methyl]-ethanethioamide.[9][10] Its formation is less commonly described in

primary synthesis routes but represents a potential variant where a thioacetylation agent is

present.

Linezolid Impurity C (USP Related Compound C): This is the primary amine precursor to

Linezolid, known as (5S)-5-(Aminomethyl)-3-[3-fluoro-4-(4-morpholinyl)phenyl]-2-

oxazolidinone.[11][12] It is formed by the reduction of the azide group in Impurity A.

Incomplete acetylation during the final synthetic step is the primary cause of its presence in

the drug substance.[2]

Linezolid Impurity F: This compound, identified as (S)-N-((3-(3-fluoro-4-(N-(2-

hydroxyethyl)formamido)phenyl)-2-oxooxazolidin-5-yl)methyl)acetamide, is a more complex

derivative.[13][14] Its origin can be linked to side reactions involving the morpholine ring or

starting materials used in the synthesis.

Note on Linezolid Impurity E: While various suppliers may list a "Linezolid Impurity E", there is

no universally recognized structure for this impurity within major pharmacopeias like the USP or

EP at this time. Its identity can vary between manufacturers. For regulatory purposes, it is

crucial to rely on pharmacopeially defined impurities or fully characterized in-house standards.

Comparative Data Summary
The following table provides a clear, side-by-side comparison of the key physicochemical

properties of Linezolid and its principal impurities.
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Mechanistic Insights: Formation Pathways
Understanding the formation pathways is crucial for implementing effective control strategies.

The diagrams below illustrate a simplified synthetic route and the conditions leading to

degradation products.

Process-Related Impurity Formation
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The following diagram illustrates a common synthetic pathway for Linezolid, highlighting the

stages where key process-related impurities (D, A, and C) are formed. The control of reaction

conditions and purification at each step is vital to minimize their carryover into the final product.

Synthesis Pathway

Oxazolidinone Alcohol
Intermediate

Impurity D
(Mesylate Intermediate)

 Mesyl Chloride 

Impurity A
(Azide Intermediate)

 Sodium Azide 
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(Amine Intermediate)
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 Acetylation 
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Caption: Simplified Linezolid synthesis showing the formation of process impurities.

Degradation Pathways
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Forced degradation studies reveal Linezolid's susceptibility to hydrolysis and oxidation.[4] The

drug is particularly labile in alkaline conditions, which can lead to the opening of the

oxazolidinone ring.[16][17]

Degradation Pathways

Linezolid

Acid Hydrolysis Product
(e.g., De-acetylation to Impurity C)

 Acidic (HCl) 

Alkaline Hydrolysis Products
(Ring-opening)

 Alkaline (NaOH) 

Oxidative Degradation Product
(e.g., N-Oxide)

 Oxidative (H₂O₂) 

Click to download full resolution via product page

Caption: Major degradation pathways for Linezolid under stress conditions.

Experimental Protocol: A Validated Stability-
Indicating UPLC Method
To effectively resolve Linezolid from its key impurities, a high-performance liquid

chromatography (HPLC) or ultra-performance liquid chromatography (UPLC) method is

required.[18] The following protocol describes a robust, stability-indicating UPLC method that

provides excellent separation for routine quality control and stability testing.

Causality Behind Experimental Choices
Instrumentation (UPLC): UPLC is chosen over conventional HPLC for its superior resolution,

higher sensitivity, and significantly shorter run times, which is critical for high-throughput

laboratory environments. The use of sub-2 µm particle columns provides sharper peaks and

better separation efficiency.

Column (C18): A C18 (octadecylsilane) column is the workhorse for reversed-phase

chromatography. Its nonpolar stationary phase provides excellent retention and selectivity for
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moderately polar compounds like Linezolid and its impurities.

Mobile Phase (Gradient Elution): A gradient elution program, starting with a higher aqueous

composition and gradually increasing the organic solvent (acetonitrile/methanol), is

necessary to resolve both early-eluting polar impurities and the more retained Linezolid API

within a reasonable timeframe. The acidic modifier (e.g., formic or phosphoric acid) ensures

good peak shape by suppressing the ionization of amine functionalities.

Detection (UV at 251-254 nm): Linezolid and its structurally related impurities share a

common chromophore, exhibiting significant absorbance around 251-254 nm.[19][20] This

wavelength provides a robust and sensitive signal for all target analytes.

Step-by-Step Methodology
Instrumentation:

UPLC system with a binary solvent manager, sample manager, and a photodiode array

(PDA) or tunable UV detector.

Chromatographic Conditions:

Column: Acquity UPLC BEH C18, 1.7 µm, 2.1 x 100 mm (or equivalent).

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: Acetonitrile.

Flow Rate: 0.4 mL/min.

Column Temperature: 30°C.

Detection Wavelength: 254 nm.[19]

Injection Volume: 2 µL.

Gradient Program:
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Time (min) % Mobile Phase A % Mobile Phase B

0.0 90 10

8.0 40 60

9.0 40 60

9.1 90 10

| 12.0 | 90 | 10 |

Sample and Standard Preparation:

Diluent: Acetonitrile/Water (50:50, v/v).

Standard Solution: Accurately weigh and dissolve appropriate amounts of Linezolid and

impurity reference standards in the diluent to prepare a stock solution. Further dilute to a

working concentration (e.g., Linezolid at 0.5 mg/mL, impurities at 0.001 mg/mL).

Sample Solution: Accurately weigh and dissolve the Linezolid drug substance or powdered

tablets in the diluent to achieve a nominal concentration of 0.5 mg/mL. Sonicate if

necessary to ensure complete dissolution, and filter through a 0.22 µm syringe filter before

injection.

System Suitability:

Before sample analysis, inject the standard solution (in replicate, n=5).

The system is deemed suitable for use if:

The resolution between Linezolid and the closest eluting impurity is > 2.0.

The tailing factor for the Linezolid peak is between 0.8 and 1.5.

The relative standard deviation (RSD) for the peak area of replicate Linezolid injections

is ≤ 2.0%.

Analytical Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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